Cas no 129016-35-9 (3(2h)-pyridazinone)

• Product Name: 3(2h)-pyridazinone
• CAS No: 129016-35-9
• MF: C₄H₄N₂O
• MW: 96.0873603820801
• MDL: MFCD01646051
• CID: 1223760
• PubChem ID: 68153
• Update Time: 2025-04-20

3(2h)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone
• 3-PYRIDAZINOL
• 3-oxo-2,3-dihydropyridazine
• 504-30-3
• MFCD01646051
• A821735
• PB32258
• J-513087
• pyridazin-3 (2h)-one
• CS-D0990
• 3-Pyridazinone
• 129016-35-9
• 3-oxidopyridazinium
• STR06961
• BCP04620
• AKOS005207020
• SY020182
• Z803153778
• W3G
• CHEMBL3228881
• pyridazin-3-ol
• 2,3-dihydropyridazin-3-one
• UZ5DP4K4YQ
• 3(2H)-Pyridazinone, >=97.0% (GC)
• AM20100231
• MFCD00099605
• 3-(2H)-Pyridazinone
• 3-Hydroxypyridazine
• AC-1248
• UNII-UZ5DP4K4YQ
• Q-102296
• 1H-pyridazin-6-one
• NSC-21411
• Pyridazin-3(2H)-one
• A7481
• F1967-0134
• EN300-53981
• 2H-pyridazinone
• AC-907/30002019
• P1850
• NSC 21411
• PS-9349
• DB-012544
• 2H-Pyridazin-3-one
• oxypyridazine
• ZB1478
• NSC21411
• Pyridazine, 3-hydroxy-
• 6-Pyridazinone
• AKOS000320163
• DTXSID90198440
• Pyridazinone
• 3(2h)-pyridazinone

• MDL： MFCD01646051
• Inchi： 1S/C4H4N2O/c7-4-2-1-3-5-6-4/h1-3H,(H,6,7)
• InChI Key： AAILEWXSEQLMNI-UHFFFAOYSA-N
• SMILES： O=C1C=CC=NN1

Computed Properties

• Exact Mass: 96.03242
• Monoisotopic Mass: 96.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 46.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones